Cas no 2640956-64-3 (3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile)

3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a morpholine group and linked to a pyridine-4-carbonitrile moiety via a piperazine spacer. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The morpholine and piperazine groups enhance solubility and bioavailability, while the pyridine-4-carbonitrile moiety may contribute to binding affinity and selectivity. Its well-defined synthetic route allows for scalable production, making it suitable for research applications in drug discovery. The compound's stability and purity profile support its use in high-throughput screening and structure-activity relationship studies.
3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile structure
2640956-64-3 structure
Product Name:3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile
CAS No:2640956-64-3
MF:C19H23N7O
MW:365.432222604752
CID:5317635
PubChem ID:155800266
Update Time:2025-05-22

3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2640956-64-3
    • F6619-4342
    • AKOS040708947
    • 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile
    • 3-[4-[4-Methyl-6-(4-morpholinyl)-2-pyrimidinyl]-1-piperazinyl]-4-pyridinecarbonitrile
    • Inchi: 1S/C19H23N7O/c1-15-12-18(25-8-10-27-11-9-25)23-19(22-15)26-6-4-24(5-7-26)17-14-21-3-2-16(17)13-20/h2-3,12,14H,4-11H2,1H3
    • InChI Key: YVHIPTYZAVGXCB-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C#N)=C1N1CCN(C2=NC(N3CCOCC3)=CC(C)=N2)CC1

Computed Properties

  • Exact Mass: 365.19640838g/mol
  • Monoisotopic Mass: 365.19640838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 645.5±65.0 °C(Predicted)
  • pka: 11.35±0.50(Predicted)

3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile Related Literature

Additional information on 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile

Research Briefing on 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS: 2640956-64-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific signaling pathways. Among these, the compound 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS: 2640956-64-3) has emerged as a promising candidate due to its potent inhibitory activity against key kinases involved in oncogenic processes. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

The compound, identified by the CAS number 2640956-64-3, belongs to a class of pyrimidine derivatives that exhibit selective kinase inhibition. Recent studies have demonstrated its efficacy in targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. Structural analysis reveals that the morpholine and pyridine moieties play a critical role in binding to the ATP-binding site of the target kinases, thereby inhibiting their activity. This specificity makes it a valuable tool for both therapeutic development and biochemical research.

In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the biological activity of 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile. The compound exhibited nanomolar potency against PI3Kα and mTOR, with IC50 values of 12 nM and 8 nM, respectively. Furthermore, in vitro assays using cancer cell lines showed significant inhibition of cell proliferation and induction of apoptosis, suggesting its potential as an anti-cancer agent. These findings were corroborated by in vivo studies, where the compound demonstrated tumor growth inhibition in xenograft models without significant toxicity.

Another key aspect of this compound is its pharmacokinetic profile. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further clinical development. The compound's stability in plasma and its ability to cross the blood-brain barrier also open avenues for its use in treating central nervous system (CNS) malignancies. However, challenges such as potential off-target effects and drug resistance mechanisms warrant further investigation.

In conclusion, 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS: 2640956-64-3) represents a promising therapeutic agent with significant potential in oncology. Its selective kinase inhibition, robust preclinical data, and favorable pharmacokinetics underscore its value in both research and clinical settings. Future studies should focus on optimizing its efficacy and safety profile, as well as exploring its applications in combination therapies. This compound exemplifies the ongoing innovation in chemical biology and its translational impact on medicine.

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